Cas no 941909-09-7 (1-(4-bromo-2-methylphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea)

• Product Name: 1-(4-bromo-2-methylphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea
• CAS No: 941909-09-7
• MF: C₁₉H₂₀BrN₃O₂
• MW: 402.285003662109
• CID: 5499094
• Update Time: 2025-10-15

1-(4-bromo-2-methylphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-methylphenyl)-3-[1-(2-methoxyethyl)indol-3-yl]urea
• 1-(4-bromo-2-methylphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea

• Inchi： 1S/C19H20BrN3O2/c1-13-11-14(20)7-8-16(13)21-19(24)22-17-12-23(9-10-25-2)18-6-4-3-5-15(17)18/h3-8,11-12H,9-10H2,1-2H3,(H2,21,22,24)
• InChI Key： SRRHKULLOIPCHX-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Br)C=C1C)C(NC1C2=C(N(CCOC)C=1)C=CC=C2)=O

Additional information on 1-(4-bromo-2-methylphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea

Research Brief on 1-(4-bromo-2-methylphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea (CAS: 941909-09-7)

1-(4-bromo-2-methylphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea (CAS: 941909-09-7) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique urea linkage and indole moiety, has been investigated for its role as a kinase inhibitor, particularly targeting pathways involved in inflammation and oncology. Recent studies have explored its mechanism of action, pharmacokinetics, and efficacy in preclinical models, positioning it as a promising candidate for further drug development.

Recent research has focused on elucidating the molecular interactions of 1-(4-bromo-2-methylphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea with its biological targets. Structural-activity relationship (SAR) studies have revealed that the bromo-methylphenyl group enhances binding affinity to specific kinase domains, while the methoxyethyl side chain improves solubility and bioavailability. High-resolution X-ray crystallography and molecular docking simulations have provided insights into the compound's binding mode, facilitating the design of more potent derivatives.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways, such as the JAK-STAT and MAPK cascades, which are implicated in inflammatory diseases and cancer. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 1-(4-bromo-2-methylphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea exhibited nanomolar inhibitory activity against JAK2, a kinase critical in myeloproliferative disorders. These findings underscore its potential as a targeted therapy for hematological malignancies.

Pharmacokinetic evaluations have shown that the compound possesses favorable absorption and distribution profiles, with moderate plasma protein binding and good penetration into target tissues. However, challenges remain in optimizing its metabolic stability, as cytochrome P450-mediated oxidation of the indole ring has been observed in liver microsome assays. Current efforts are directed at modifying the scaffold to mitigate rapid clearance while maintaining therapeutic potency.

The safety profile of 1-(4-bromo-2-methylphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea has been assessed in preclinical toxicity studies. While no significant off-target effects were detected at therapeutic doses, high concentrations were associated with mild hepatotoxicity, necessitating dose optimization in future clinical trials. Collaborative research between academia and industry is underway to advance this compound into phase I trials, with a focus on establishing its therapeutic window and biomarker correlates.

In conclusion, 1-(4-bromo-2-methylphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea represents a promising scaffold for the development of novel kinase inhibitors. Its unique chemical structure and robust biological activity make it a valuable tool for probing disease mechanisms and a potential lead compound for drug discovery. Continued research into its derivatives and combination therapies is expected to further expand its therapeutic applications in the coming years.